Cas no 2349970-05-2 (tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate)

• Product Name: tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate
• CAS No: 2349970-05-2
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5637733
• PubChem ID: 165916720
• Update Time: 2025-05-20

tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2349970-05-2
• tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate
• EN300-28277372

• Inchi： 1S/C12H16ClNO2/c1-12(2,3)16-11(15)10(14)8-5-4-6-9(13)7-8/h4-7,10H,14H2,1-3H3/t10-/m0/s1
• InChI Key： UNLROSCHSHSEBE-JTQLQIEISA-N
• SMILES： ClC1=CC=CC(=C1)[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate

Introduction to Tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate (CAS No. 2349970-05-2)

Tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate, identified by its CAS number 2349970-05-2, is a significant compound in the field of pharmaceutical chemistry. This chiral amino acid derivative has garnered considerable attention due to its structural complexity and potential applications in drug development. The compound features a tert-butyl group, which enhances its stability and bioavailability, while the (2S) configuration ensures specific stereochemical properties that are crucial for biological activity.

The molecular structure of tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate consists of a central acetate backbone substituted with both an amino group and a 3-chlorophenyl moiety. This unique arrangement makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the 3-chlorophenyl group introduces electronic and steric effects that can influence the compound's interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of enantiopure compounds for pharmaceutical applications. The stereochemistry of tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate is particularly noteworthy, as the (S)-configuration has been shown to exhibit enhanced biological activity in certain contexts. This has led to extensive research into its potential use as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The tert-butyl group provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. Additionally, the combination of an amino group and a chlorophenyl ring offers multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery.

Recent studies have highlighted the importance of chiral amino acids in medicinal chemistry. Compounds like tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate have been investigated for their potential as pharmacological tools. The ability to control stereochemistry at multiple points in a molecule can lead to improved efficacy and reduced side effects. This has spurred interest in developing efficient synthetic routes to enantiopure derivatives.

The synthesis of tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate presents several challenges due to its complex structure. However, advances in asymmetric synthesis have made it possible to produce this compound with high enantiomeric purity. These methods often involve catalytic asymmetric transformations or chiral auxiliary-assisted strategies, which allow for precise control over stereochemical outcomes.

In the context of drug development, tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate has shown promise as a precursor for more complex molecules. Its structural features make it suitable for further derivatization, leading to compounds with tailored biological activities. For instance, modifications at the amino or chlorophenyl positions could yield derivatives with enhanced binding affinity or selectivity towards specific targets.

The compound's potential applications extend beyond traditional small-molecule drug design. It has also been explored as a building block for peptidomimetics and other biologically active peptides. The tert-butyl group provides steric hindrance that can mimic the properties of natural amino acids, while the chiral center ensures that these mimics retain specific biological functions.

Ongoing research continues to uncover new ways to utilize tert-butyl (2S)-2-amino-2-(3-chlorophenyl)acetate. Innovations in synthetic methodologies and computational modeling are helping to accelerate the discovery process by predicting how structural modifications will affect biological activity. These advancements are crucial for developing next-generation therapeutics that are both effective and safe.

The future prospects for this compound are bright, with ongoing studies exploring its role in various therapeutic areas. Its unique structural features and stereochemical properties make it a valuable asset in the pharmaceutical chemist's toolkit. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in drug development.